Cas no 1806333-23-2 (2,4-Diiodo-5-hydroxybenzyl chloride)

• Product Name: 2,4-Diiodo-5-hydroxybenzyl chloride
• CAS No: 1806333-23-2
• MF: C₇H₅ClI₂O
• MW: 394.375945806503
• CID: 4981269
• Update Time: 2025-06-13

2,4-Diiodo-5-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Diiodo-5-hydroxybenzyl chloride

• Inchi： 1S/C7H5ClI2O/c8-3-4-1-7(11)6(10)2-5(4)9/h1-2,11H,3H2
• InChI Key： HJSCAQLUFPZZAO-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1CCl)O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Additional information on 2,4-Diiodo-5-hydroxybenzyl chloride

Professional Introduction to 2,4-Diiodo-5-hydroxybenzyl chloride (CAS No. 1806333-23-2)

2,4-Diiodo-5-hydroxybenzyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential applications. This compound, identified by the chemical abstracts service number CAS No. 1806333-23-2, features a benzyl chloride core substituted with two iodine atoms at the 2- and 4-positions, and a hydroxyl group at the 5-position. Such a molecular configuration makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The structural motif of 2,4-diiodo-5-hydroxybenzyl chloride is highly valuable for its reactivity, which allows for further functionalization through various chemical transformations. The presence of iodine atoms introduces electrophilic centers that can participate in cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings, enabling the construction of more complex aromatic systems. Concurrently, the hydroxyl group provides a nucleophilic site for etherification, esterification, or phosphorylation reactions, broadening its utility in drug discovery.

In recent years, there has been growing interest in halogenated aromatic compounds due to their role as key intermediates in the synthesis of pharmaceuticals and agrochemicals. The halogen atoms in 2,4-diiodo-5-hydroxybenzyl chloride not only enhance its reactivity but also contribute to its pharmacological properties by influencing molecular interactions with biological targets. For instance, halogenated aromatic compounds have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer activities by modulating enzyme function or disrupting cellular processes.

One of the most compelling applications of 2,4-diiodo-5-hydroxybenzyl chloride is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By designing molecules that selectively disrupt these interactions, researchers aim to develop novel therapeutic strategies. The compound’s bifunctional nature—combining electrophilic iodine centers with a nucleophilic hydroxyl group—makes it an ideal scaffold for generating structure-activity relationships (SAR) studies.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated and iodinated aromatic compounds in drug design. For example, studies have demonstrated that incorporating iodine into small molecules can enhance their binding affinity to biological targets by improving lipophilicity and electronic properties. Additionally, the hydroxyl group can be further modified to introduce polar functionalities that enhance solubility or target specificity. This adaptability makes 2,4-diiodo-5-hydroxybenzyl chloride a valuable building block for medicinal chemists.

The compound’s potential extends beyond pharmaceutical applications; it also finds utility in materials science and organic electronics. For instance, halogenated aromatic compounds can be used as precursors for organic light-emitting diodes (OLEDs) and photovoltaic materials due to their ability to form stable conjugated systems. The presence of iodine atoms facilitates further derivatization into polyaromatic structures that exhibit desirable optoelectronic properties.

In conclusion,2,4-Diiodo-5-hydroxybenzyl chloride (CAS No. 1806333-23-2) is a multifaceted compound with significant implications in synthetic chemistry and drug discovery. Its unique structural features—combining halogenated aromatic rings with functionalizable hydroxyl groups—make it an indispensable tool for researchers developing novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in advancing therapeutic interventions across multiple disciplines.